Cas no 923185-04-0 (1-(3,4-diethoxybenzenesulfonyl)piperazine)

• Product name: 1-(3,4-diethoxybenzenesulfonyl)piperazine
• CAS No: 923185-04-0
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 4665154

1-(3,4-diethoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(3,4-diethoxyphenyl)sulfonyl]-
• 1-(3,4-diethoxybenzenesulfonyl)piperazine

• Inchi： 1S/C14H22N2O4S/c1-3-19-13-6-5-12(11-14(13)20-4-2)21(17,18)16-9-7-15-8-10-16/h5-6,11,15H,3-4,7-10H2,1-2H3
• InChI Key： MRAVYVYLNSSEPX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OCC)C(OCC)=C2)(=O)=O)CCNCC1

Additional information on 1-(3,4-diethoxybenzenesulfonyl)piperazine

Comprehensive Overview of 1-(3,4-Diethoxybenzenesulfonyl)piperazine (CAS No. 923185-04-0)

1-(3,4-Diethoxybenzenesulfonyl)piperazine (CAS No. 923185-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative, characterized by the presence of a piperazine ring and diethoxybenzene moiety, is often explored for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "sulfonyl piperazine derivatives", "CAS 923185-04-0 applications", and "1-(3,4-diethoxybenzenesulfonyl)piperazine synthesis", reflecting the compound's relevance in modern scientific inquiries.

The molecular structure of 1-(3,4-diethoxybenzenesulfonyl)piperazine combines a benzenesulfonyl group with a piperazine backbone, making it a versatile intermediate in medicinal chemistry. Its diethoxy substitution pattern enhances solubility and bioavailability, which are critical factors in drug design. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies. Searches for "piperazine-based drug candidates 2024" or "sulfonamide derivatives in oncology" demonstrate the growing interest in this field.

From a synthetic perspective, 1-(3,4-diethoxybenzenesulfonyl)piperazine is typically prepared through sulfonylation reactions involving 3,4-diethoxybenzenesulfonyl chloride and piperazine. Optimizing reaction conditions to achieve high yields and purity is a common topic in organic chemistry forums. Queries such as "best practices for sulfonylation reactions" or "CAS 923185-04-0 synthesis protocol" are frequently encountered, indicating the compound's technical significance. Additionally, its stability under various pH conditions and compatibility with other functional groups make it a valuable building block for more complex molecules.

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly methods to produce 1-(3,4-diethoxybenzenesulfonyl)piperazine. Topics like "solvent-free sulfonylation" or "catalytic approaches for sulfonamide formation" align with global efforts to reduce hazardous waste in chemical manufacturing. The compound's potential applications extend beyond pharmaceuticals, including its use in advanced materials and agrochemicals, where its sulfonamide group can impart desirable properties such as thermal stability or biological activity.

Quality control and analytical characterization of 1-(3,4-diethoxybenzenesulfonyl)piperazine are also critical areas of focus. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure compound integrity. Search terms such as "CAS 923185-04-0 purity analysis" or "spectroscopic data for sulfonyl piperazines" reflect the demand for reliable analytical protocols. Furthermore, regulatory compliance and safety data sheets (SDS) for this compound are often sought after, emphasizing the need for transparent and accessible chemical information.

Looking ahead, the role of 1-(3,4-diethoxybenzenesulfonyl)piperazine in personalized medicine and targeted therapies is an exciting frontier. With advancements in bioconjugation techniques and prodrug design, this compound could serve as a key scaffold for next-generation therapeutics. Popular searches like "piperazine derivatives in CNS drugs" or "sulfonamide-based enzyme inhibitors" underscore its potential in addressing unmet medical needs. Collaborative research between academia and industry will likely drive further innovations involving this molecule.

In summary, 1-(3,4-diethoxybenzenesulfonyl)piperazine (CAS No. 923185-04-0) represents a multifaceted compound with broad applicability in science and technology. Its integration into cutting-edge research areas, coupled with its synthetic versatility, ensures its continued relevance. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.